Cas no 1822557-10-7 (Methyl 3,3-dimethyl-2-(2-oxoimidazolidin-1-yl)butanoate)

• Product Name: Methyl 3,3-dimethyl-2-(2-oxoimidazolidin-1-yl)butanoate
• CAS No: 1822557-10-7
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• MDL: MFCD24669249
• CID: 5453483
• PubChem ID: 154733797
• Update Time: 2025-05-22

Methyl 3,3-dimethyl-2-(2-oxoimidazolidin-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• Methyl α-(1,1-dimethylethyl)-2-oxo-1-imidazolidineacetate
• Z1510173838
• EN300-9499660
• methyl 3,3-dimethyl-2-(2-oxoimidazolidin-1-yl)butanoate
• 1822557-10-7
• Methyl 3,3-dimethyl-2-(2-oxoimidazolidin-1-yl)butanoate

• MDL： MFCD24669249
• Inchi： 1S/C10H18N2O3/c1-10(2,3)7(8(13)15-4)12-6-5-11-9(12)14/h7H,5-6H2,1-4H3,(H,11,14)
• InChI Key： CXVRBMBAFUBQDB-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)(C)C)N1C(NCC1)=O)=O

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.104±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 369.7±21.0 °C(Predicted)
• pka: 14.09±0.20(Predicted)

Additional information on Methyl 3,3-dimethyl-2-(2-oxoimidazolidin-1-yl)butanoate

Comprehensive Overview of Methyl 3,3-dimethyl-2-(2-oxoimidazolidin-1-yl)butanoate (CAS No. 1822557-10-7)

Methyl 3,3-dimethyl-2-(2-oxoimidazolidin-1-yl)butanoate (CAS No. 1822557-10-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique imidazolidinone moiety, is widely studied for its potential applications in drug synthesis and crop protection. Its molecular structure combines a 3,3-dimethylbutanoate framework with a 2-oxoimidazolidine group, making it a versatile intermediate in modern chemistry.

In recent years, the demand for Methyl 3,3-dimethyl-2-(2-oxoimidazolidin-1-yl)butanoate has surged due to its role in developing novel bioactive molecules. Researchers are particularly interested in its potential as a building block for small-molecule drugs, especially in targeting enzymes and receptors involved in metabolic disorders. The compound's CAS No. 1822557-10-7 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

One of the key trends driving interest in this compound is the rise of green chemistry and sustainable synthesis. Scientists are exploring eco-friendly methods to produce Methyl 3,3-dimethyl-2-(2-oxoimidazolidin-1-yl)butanoate, minimizing waste and energy consumption. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing. Additionally, its potential applications in crop protection have sparked discussions about safer alternatives to traditional pesticides.

The compound's mechanism of action and structure-activity relationship (SAR) are hot topics in research circles. Studies suggest that the 2-oxoimidazolidine group may enhance binding affinity to biological targets, making it valuable for designing enzyme inhibitors. This has led to increased searches for synthetic protocols and analytical methods related to CAS No. 1822557-10-7.

From an industrial perspective, Methyl 3,3-dimethyl-2-(2-oxoimidazolidin-1-yl)butanoate is gaining traction as a high-value intermediate. Its synthesis often involves catalyzed reactions or multistep organic transformations, which are areas of active optimization. Companies are investing in scalable production techniques to meet the demands of pharmaceutical and agrochemical sectors.

In summary, Methyl 3,3-dimethyl-2-(2-oxoimidazolidin-1-yl)butanoate (CAS No. 1822557-10-7) represents a cutting-edge compound with multifaceted applications. Its relevance to drug discovery, sustainable chemistry, and agricultural innovation ensures its continued prominence in scientific and industrial discourse.